Cas no 1353855-94-3 (4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine)

• Product Name: 4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine
• CAS No: 1353855-94-3
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5056289
• Update Time: 2025-11-06

4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine
• 4-bromo-6-(oxan-4-yl)pyrimidine
• 4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine

• Inchi： 1S/C9H11BrN2O/c10-9-5-8(11-6-12-9)7-1-3-13-4-2-7/h5-7H,1-4H2
• InChI Key： JKOJLWSAKSFRED-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2CCOCC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 1.7
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine

4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine: A Comprehensive Overview

4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine, also known by its CAS registry number CAS No. 1353855-94-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The substitution pattern of this compound includes a bromine atom at position 4 and a tetrahydro-pyran group at position 6, making it a unique derivative with potential applications in drug design and synthesis.

The structural features of 4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine contribute to its chemical reactivity and biological activity. The bromine substituent at position 4 introduces electron-withdrawing effects, which can influence the electronic properties of the pyrimidine ring. This, in turn, affects the molecule's ability to participate in various chemical reactions, such as nucleophilic aromatic substitutions or electrophilic additions. The tetrahydro-pyran group at position 6 adds a cyclic ether moiety, which can enhance the molecule's solubility in organic solvents and potentially improve its bioavailability when used as a drug candidate.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly as scaffolds for developing inhibitors of various enzymes and receptors. For instance, pyrimidines have been explored as potential inhibitors of kinase enzymes, which are crucial targets in cancer therapy. The presence of the bromine atom and the tetrahydro-pyran group in 4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine makes it a promising candidate for further exploration in this context.

In terms of synthesis, 4-Bromo-6-(tetrahydro-2H-pyran-4-yl)pyrimidine can be prepared through various routes, including condensation reactions and cyclization processes. One common approach involves the reaction of a suitable bromopyrimidine with a tetrahydro-pyran derivative under appropriate conditions. The choice of synthetic methodology depends on the availability of starting materials and the desired regioselectivity and yield.

The biological evaluation of CAS No. 1353855-94-based compounds has revealed interesting activities in preclinical models. For example, some derivatives have shown moderate inhibitory effects on certain protein kinases, suggesting their potential as leads for anticancer drug development. However, further studies are required to optimize their pharmacokinetic properties and evaluate their safety profiles.

In conclusion, 4-Bromo